Cas no 1807314-09-5 (2,4-Dibromo-3,6-difluorocinnamic acid)

• Product Name: 2,4-Dibromo-3,6-difluorocinnamic acid
• CAS No: 1807314-09-5
• MF: C₉H₄Br₂F₂O₂
• MW: 341.931668281555
• CID: 4971964
• Update Time: 2025-06-08

2,4-Dibromo-3,6-difluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,6-difluorocinnamic acid

• Inchi： 1S/C9H4Br2F2O2/c10-5-3-6(12)4(1-2-7(14)15)8(11)9(5)13/h1-3H,(H,14,15)/b2-1+
• InChI Key： XTPKPMMTMFDGCM-OWOJBTEDSA-N
• SMILES： BrC1C(=C(C=C(C=1/C=C/C(=O)O)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Dibromo-3,6-difluorocinnamic acid

Research Brief on 2,4-Dibromo-3,6-difluorocinnamic Acid (CAS: 1807314-09-5): Recent Advances and Applications

2,4-Dibromo-3,6-difluorocinnamic acid (CAS: 1807314-09-5) is a halogenated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block for the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,4-dibromo-3,6-difluorocinnamic acid as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its bromo- and fluoro-substituents for selective cross-coupling reactions, enabling the construction of a diverse library of analogs with improved pharmacokinetic properties. Notably, one derivative exhibited nanomolar potency against BTK, a key target in B-cell malignancies, with enhanced selectivity over other kinases.

In the realm of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 2,4-dibromo-3,6-difluorocinnamic acid derivatives displayed potent activity against multidrug-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that these compounds interfere with bacterial cell wall biosynthesis by inhibiting the FemX enzyme, a validated but underexploited target. The presence of both bromine and fluorine atoms was critical for membrane permeability and target engagement, as confirmed by X-ray crystallography of the compound-enzyme complex.

From a chemical biology perspective, recent work published in Nature Chemical Biology (2024) has employed 2,4-dibromo-3,6-difluorocinnamic acid as a photoreactive probe for studying protein-ligand interactions. The compound's ability to undergo [2+2] cycloaddition upon UV irradiation enabled the mapping of binding sites on several disease-relevant proteins, including HSP90 and carbonic anhydrase IX. This application underscores its value as a chemical tool for target identification and validation in drug discovery pipelines.

Ongoing research is exploring the potential of 2,4-dibromo-3,6-difluorocinnamic acid in other therapeutic areas. A preprint from BioRxiv (2024) describes its incorporation into PROTAC (proteolysis-targeting chimera) molecules targeting estrogen receptor alpha (ERα) for breast cancer therapy. The compound's rigidity and halogen atoms proved advantageous for maintaining proper spatial orientation between the warhead and E3 ligase recruiter, resulting in improved degradation efficiency compared to traditional linkers.

In conclusion, 2,4-dibromo-3,6-difluorocinnamic acid (CAS: 1807314-09-5) continues to demonstrate remarkable versatility in medicinal chemistry applications. Its unique substitution pattern enables diverse chemical modifications while maintaining favorable drug-like properties. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.